Cas no 887695-46-7 (3-benzyl-9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-benzyl-9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 887695-46-7
• MF: C₂₄H₂₅N₅O₄
• MW: 447.486405134201
• CID: 5440160
• PubChem ID: 6497138
• Update Time: 2025-11-01

3-benzyl-9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-(2,5-Dimethoxyphenyl)-6,7,8,9-tetrahydro-1-methyl-3-(phenylmethyl)pyrimido[2,1-f]purine-2,4(1H,3H)-dione
• VU0510905-1
• AKOS000753545
• 3-benzyl-9-(2,5-dimethoxyphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 887695-46-7
• 3-benzyl-9-(2,5-dimethoxyphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
• F3164-0082
• 3-benzyl-9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C24H25N5O4/c1-26-21-20(22(30)29(24(26)31)15-16-8-5-4-6-9-16)28-13-7-12-27(23(28)25-21)18-14-17(32-2)10-11-19(18)33-3/h4-6,8-11,14H,7,12-13,15H2,1-3H3
• InChI Key： JVSSXOGMOYWEPQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CC1C=CC=CC=1)=O)N=C1N(C3C=C(C=CC=3OC)OC)CCCN12

Computed Properties

• Exact Mass: 447.19065430g/mol
• Monoisotopic Mass: 447.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 683.4±65.0 °C(Predicted)
• pka: 4.12±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-benzyl-9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Research Brief on 3-benzyl-9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 887695-46-7)

The compound 3-benzyl-9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 887695-46-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's structural uniqueness, which combines a pyrimidopurine core with benzyl and dimethoxyphenyl substituents. This architecture is believed to contribute to its selective binding affinity for certain biological targets, particularly in the context of neurodegenerative diseases and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory effects on specific kinase pathways implicated in tumor growth.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 887695-46-7. A novel catalytic method developed by researchers at the University of Cambridge in 2024 has reduced the number of synthetic steps while maintaining high enantiomeric purity. This breakthrough could facilitate larger-scale production for preclinical studies.

Pharmacokinetic studies conducted in murine models have shown that the compound has favorable absorption and distribution profiles, with particularly good blood-brain barrier penetration. This property makes it an attractive candidate for central nervous system-targeted therapies. However, metabolism studies indicate rapid hepatic clearance, suggesting that formulation improvements may be necessary for clinical applications.

Mechanistic investigations using cryo-EM and molecular dynamics simulations have provided insights into how 3-benzyl-9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione interacts with its biological targets at the atomic level. These studies reveal an unusual binding mode that differs from classical kinase inhibitors, potentially explaining its selective activity profile.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's therapeutic index and reduce potential off-target effects. Several analogs have been synthesized and are undergoing screening in various disease models. Early results suggest that modifications to the dimethoxyphenyl moiety can significantly alter target specificity.

From a therapeutic perspective, the most promising applications appear to be in oncology, particularly for glioblastoma multiforme, where the compound has shown synergistic effects with standard chemotherapy agents in vitro. Additionally, preliminary data suggest potential utility in Parkinson's disease, where it may modulate α-synuclein aggregation pathways.

Despite these promising findings, significant challenges remain before clinical translation can occur. The compound's relatively large molecular weight and complex structure present formulation challenges, and comprehensive toxicology studies are still needed. Nevertheless, 887695-46-7 represents an exciting lead compound in medicinal chemistry, with its unique structure offering possibilities for the development of novel therapeutic agents.